Cas no 6963-09-3 (Bis(2,5-acetoxymethyl)dioxane(Mixture of Diastereomers))

• Product Name: Bis(2,5-acetoxymethyl)dioxane(Mixture of Diastereomers)
• CAS No: 6963-09-3
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 515298
• PubChem ID: 243614
• Update Time: 2025-04-19

Bis(2,5-acetoxymethyl)dioxane(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2,5-dimethanol,2,5-diacetate
• Bis(2,5-acetoxymethyl)dioxane (Mixture of Diastereomers)
• {5-[(Acetyloxy)methyl]-1,4-dioxan-2-yl}methyl acetate
• BIS(2,5-ACETOXYMETHYL)DIOXANE
• Bis(2,5-acetoxymethyl)dioxane (Mixture of Diastereomers)
• 1,4-dioxane-2,5-diyldimethanediyl diacetate
• p-Dioxane-2,5-dimethanol Diacetate
• AKOS024255690
• [5-(acetyloxymethyl)-1,4-dioxan-2-yl]methyl ethanoate
• A801447
• FT-0663170
• DTXSID20287972
• {5-[(acetyloxy)methyl]-1,4-dioxan-2-yl}methylacetate
• NSC53715
• [5-(acetyloxymethyl)-1,4-dioxan-2-yl]methyl acetate
• SCHEMBL3806824
• acetic acid [5-(acetyloxymethyl)-1,4-dioxan-2-yl]methyl ester
• NSC-53715
• 6963-09-3
• Bis(2,5-acetoxymethyl)dioxane(Mixture of Diastereomers)

• MDL： MFCD28098226
• Inchi： 1S/C10H16O6/c1-7(11)13-3-9-5-16-10(6-15-9)4-14-8(2)12/h9-10H,3-6H2,1-2H3
• InChI Key： XTTKGLDMUKWIAS-UHFFFAOYSA-N
• SMILES： O1CC(COC(C)=O)OCC1COC(C)=O

Computed Properties

• Exact Mass: 232.09500
• Monoisotopic Mass: 232.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.14
• Melting Point: 115-118°C
• Boiling Point: 315.5°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.434
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 71.06000
• LogP: -0.10340

Bis(2,5-acetoxymethyl)dioxane(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes